Cas no 85136-17-0 (5-oxo-l-proline, compound with l-cysteine (1:1))

5-oxo-l-proline, compound with l-cysteine (1:1) structure
85136-17-0 structure
Product name:5-oxo-l-proline, compound with l-cysteine (1:1)
CAS No:85136-17-0
MF:C8H14N2O5S
MW:250.272161006927
CID:889069
PubChem ID:119057814

5-oxo-l-proline, compound with l-cysteine (1:1) Chemical and Physical Properties

Names and Identifiers

    • 5-oxo-l-proline, compound with l-cysteine (1:1)
    • NS00092490
    • 85136-17-0
    • EINECS 285-740-4
    • Inchi: InChI=1S/C5H7NO3.C3H7NO2S/c7-4-2-1-3(6-4)5(8)9;4-2(1-7)3(5)6/h3H,1-2H2,(H,6,7)(H,8,9);2,7H,1,4H2,(H,5,6)/t3-;2-/m00/s1
    • InChI Key: FVCBXPZCBRIFIM-BHFSHLQUSA-N
    • SMILES: C1CC(=O)NC1C(=O)O.C(C(C(=O)O)N)S

Computed Properties

  • Exact Mass: 250.06234272g/mol
  • Monoisotopic Mass: 250.06234272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 230
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 131Ų

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